Cas no 956-31-0 (2,2'-DIMETHYLAZOXYBENZENE)

2,2'-DIMETHYLAZOXYBENZENE structure
2,2'-DIMETHYLAZOXYBENZENE structure
2,2'-DIMETHYLAZOXYBENZENE
956-31-0
C14H14N2O
226.27376
892727
70390

2,2'-DIMETHYLAZOXYBENZENE Properties

Names and Identifiers

    • 2,2'-DIMETHYLAZOXYBENZENE
    • (2-methylphenyl)-(2-methylphenyl)imino-oxidoazanium
    • 1-methyl-2-[(Z)-(2-methylphenyl)-NNO-azoxy]benzene
    • 2,2'-Azoxytoluene
    • Bis-o-methylazoxybenzene
    • Diazene,bis(2-methylphenyl)-,1-oxide
    • di-o-tolyl-diazene N-oxide
    • Di-o-tolyl-diazen-N-oxid
    • gewoehnliches o.o'-Azoxytoluol
    • o,o-Azoxytoluene
    • o,o'-dimethyl-azoxybenzene
    • seqcis-Di-o-tolyl-diazen-N-oxid
    • (Z)-1,2-dio-tolyldiazene oxide
    • 956-31-0
    • ROMBIGIVDIQGKC-UHFFFAOYSA-N
    • Azoxytoluene
    • AKOS024333724
    • SCHEMBL14317078
    • +Expand
    • ROMBIGIVDIQGKC-UHFFFAOYSA-N
    • InChI=1S/C14H14N2O/c1-11-7-3-5-9-13(11)15-16(17)14-10-6-4-8-12(14)2/h3-10H,1-2H3
    • CC1=CC=CC=C1N=[N+](C2=CC=CC=C2C)[O-]

Computed Properties

  • 226.11100
  • 0
  • 2
  • 2
  • 226.110613074g/mol
  • 17
  • 277
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.9
  • 41.1Ų

Experimental Properties

  • 4.75230
  • 41.11000

2,2'-DIMETHYLAZOXYBENZENE Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D470948-100mg
2,2'-Dimethylazoxybenzene
 956-31-0
100mg
 $ 50.00 2022-06-05

2,2'-DIMETHYLAZOXYBENZENE Synthesis

Synthetic Circuit 1

611-22-3 611-22-3
956-31-0 956-31-0
95-69-2 95-69-2
95-53-4 95-53-4
87-63-8 87-63-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Chloroform
Reference
The self oxidation reduction of N-arylhydroxylamines
Yang, Chia Hsi; Lin, You Chung, Journal of the Chinese Chemical Society (Taipei, 1987, 34(1), 19-24

2,2'-DIMETHYLAZOXYBENZENE Raw materials

2,2'-DIMETHYLAZOXYBENZENE Preparation Products

2,2'-DIMETHYLAZOXYBENZENE Related Literature

  • 1. Notes
    W. R. Turner,John T. Stock,Kartar Singh,N. N. Banerji,J. A. Hill,W. J. Le Quesne,Fritz-Hans Marquardt,R. Bonnett,I. A. D. Gale,G. F. Stephenson,J. L. Cotter,M. Mammi,F. D'Angeli,S. Bezzi,Gurubasav S. Puranik,S. Rajagopal,H. El Khadem,Z. M. El-Shafei,M. H. Meshreki,D. C. Morrison,J. D. Downer,J. E. Colchester,S. D. Robinson,B. L. Shaw,D. J. Brown,B. T. England,Stang Mongkolsuk,Chiravat Sdarwonvivat,A. J. Banister,N. N. Greenwood,F. R. Hewgill,D. G. Hewitt,S. Brewis,W. T. Dent,R. D. Smith,Roger Bolton,Yasmeen Badar,Chua Cheung King Ling,Ann S. Cooke,Margaret M. Harris,D. C. C. Smith,D. E. Steere,Brian T. Newbold,Raymond P. LeBlanc,F. Bell,K. R. Buck,A. K. Holliday,G. N. Jessop,F. B. Taylor,A. J. Birch,J. B. Siddall,Jill Cunningham,Roy Gigg,K. Selby,M. Cantley,J. R. Holker,L. Hough,J. D. Hepworth,E. Tittensor,D. H. Brown,K. R. Dixon,R. D. W. Kemmitt,D. W. A. Sharp,D. M. Jones,N. F. Wood,A. F. G. Dixon,M. Martin-Smith,G. Subramanian,T. van Es J. Chem. Soc. 1965 1511
  • 2. Thermolysis of o-alkylnitrosobenzenes. Unusually ready [1,5] hydrogen shift involving a nitroso-group
    Renji Okazaki,Masako Watanabe,Yoshio Inagaki,Naoki Inamoto J. Chem. Soc. Perkin Trans. 1 1980 1365

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